2-((4-fluorophenyl)thio)-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-N-[(4-oxo-3H-phthalazin-1-yl)methyl]acetamide
• InChI: InChI=1S/C17H14FN3O2S/c18-11-5-7-12(8-6-11)24-10-16(22)19-9-15-13-3-1-2-4-14(13)17(23)21-20-15/h1-8H,9-10H2,(H,19,22)(H,21,23)
• InChI Key: HBOSMPKXZTXLCF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NNC2=O)CNC(=O)CSC3=CC=C(C=C3)F
• Molecular Formula: C17H14FN3O2S
• Molecular Weight: 343.4 g/mol

Description

2-((4-fluorophenyl)thio)-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a thioacetamide derivative that has been synthesized using a specific method, and its mechanism of action and biochemical effects have been studied to understand its potential applications.

Scientific Research Applications

Organic Synthesis and Chemical Properties

Synthesis of Novel Compounds

A study reported the synthesis of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides, showcasing a methodology that could be analogous to the synthesis or functionalization of the given chemical structure. These compounds were evaluated for their anti-inflammatory activity, with some derivatives showing significant effects (K. Sunder & Jayapal Maleraju, 2013).

Crystal Structure Analysis

The crystal structure of a related compound, (4-fluorophenyl)(2-(methylthio)thiophen-3-yl)methanone, was reported, which could provide insights into the structural analysis and design of new compounds with similar frameworks. Understanding the crystal structure aids in elucidating the chemical reactivity and potential applications in material science and pharmacology (S. Nagaraju et al., 2018).

Antimicrobial Activity

Development of Antimicrobial Agents

Research involving the synthesis and evaluation of 2-(5-(aryl)-1,3,4-oxadiazol-2-ylthio)-N-(3-(trifluoromethyl)phenyl)acetamides and N-(4-chloro-3-fluorophenyl)-2-(5-(aryl)-1,3,4-oxadiazol-2-ylthio)acetamides as antimicrobial agents indicates the potential of similar structures in combating microbial infections. These compounds were tested against various Gram-positive and Gram-negative bacteria, showing notable antimicrobial properties, which suggest the application of the query compound in designing new antimicrobial agents (K. Parikh & D. Joshi, 2014).

Material Science Applications

Fluorogenic Labeling and Detection

The use of related compounds in the fluorogenic labeling for high-performance liquid chromatography (HPLC) of biologically important thiols illustrates an application in analytical chemistry. Such compounds can react selectively and rapidly with thiols to give fluorescent adducts, which can be separated and detected fluorimetrically, highlighting potential uses in biochemical assays and material science (R. Gatti et al., 1990).